3-[(1-methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide

Specification

• Description: Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that upon phosphorylation binds to immunoreceptor tyrosine-based activation motifs (ITAMs) of FcRγ chains and mediates downstream signaling related to platelet function and inflammation. Syk inhibitor is an oxindole compound that potently blocks Syk activity with an IC50 value of 14 nM and inhibits FcεRI-mediated rat RBL-2H3 basophil cell degranulation (EC50 = 313 nM). At 2 μM, this compound completely abolishes convulxin-induced platelet aggregation and shape change.; OXSI-2 is an Syk Inhibitor. OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux. OXSI-2 inhibits inflammasome assembly, caspase-1 activation, IL-1β processing and release, mitochondrial ROS generation, and pyroptotic cell death. Using a novel live cell potassium sensor we show that Syk inhibition with OXSI-2 has no effect on potassium efflux kinetics and that blockade of potassium efflux with extracellular potassium alters Syk phosphorylation.
• CAS No.: 622387-85-3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-[(1-methylindol-3-yl)methylidene]-2-oxo-1H-indole-5-sulfonamide
• Standard InChI: InChI=1S/C18H15N3O3S/c1-21-10-11(13-4-2-3-5-17(13)21)8-15-14-9-12(25(19,23)24)6-7-16(14)20-18(15)22/h2-10H,1H3,(H,20,22)(H2,19,23,24)
• Standard InChI Key: MLKHXLFEYOOYEY-OVCLIPMQSA-N
• SMILES: CN1C=C(C2=CC=CC=C21)C=C3C4=C(C=CC(=C4)S(=O)(=O)N)NC3=O
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C4=C(C=CC(=C4)S(=O)(=O)N)NC3=O
• Appearance: Solid powder